3,6-Dibromo-9-(m-tolyl)-9H-carbazole

• IUPAC Name: 3,6-dibromo-9-(3-methylphenyl)carbazole
• InChI: InChI=1S/C19H13Br2N/c1-12-3-2-4-15(9-12)22-18-7-5-13(20)10-16(18)17-11-14(21)6-8-19(17)22/h2-11H,1H3
• InChI Key: VTQPTRCVROSIOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br
• Molecular Formula: C19H13Br2N
• Molecular Weight: 415.1 g/mol
• CAS RN: 890653-54-0

Description

3,6-Dibromo-9-(m-tolyl)-9H-carbazole (DBC) is a synthetic aromatic heterocyclic compound that has been studied extensively for its potential applications in numerous scientific fields. DBC is a highly versatile compound, with a wide range of uses in chemical synthesis, organic chemistry, and biochemistry.

Scientific Research Applications

Electrochemical Synthesis and Properties

• Electrochemical Synthesis of Polymers : 3,6-Dibromo-9-(m-tolyl)-9H-carbazole has been used in the electrochemical synthesis of conjugated polymers, highlighting its utility in creating materials with unique electrochemical and optical properties. Such polymers exhibit reversible redox behavior and electrochromic properties, making them suitable for applications in electronic devices (Oguztürk, Tirkeş, & Önal, 2015).

• Electrochromic Films : The compound has been utilized to develop electrochromic films through electropolymerization, leading to materials that change color upon oxidation. This application demonstrates its potential in smart window technologies and electronic display systems (Hsiao & Lin, 2016).

Polymerization and Material Properties

• Cationic Polymerization : Research has explored the cationic polymerization of carbazole derivatives, including those related to 3,6-Dibromo-9-(m-tolyl)-9H-carbazole. These studies provide insights into the mechanisms of polymerization and the development of materials with specific properties, such as thermal stability and electrochemical behavior (Gražulevičius & Kublickas, 1991).

• Synthesis of Electrochromic Polymers : The synthesis of polymers based on carbazole units demonstrates the potential of 3,6-Dibromo-9-(m-tolyl)-9H-carbazole in creating high-performance electrochromic materials. These materials show promising applications in the development of energy-efficient electronic displays and smart windows (Zhang, Liu, Hou, & Niu, 2019).

Applications in Organic Electronics

• Host Materials for Organic Light-Emitting Diodes (OLEDs) : Carbazole derivatives, including 3,6-Dibromo-9-(m-tolyl)-9H-carbazole, have been investigated as host materials for OLEDs. These compounds can improve the efficiency and stability of OLEDs, contributing to the development of next-generation display technologies (Deng, Li, Wang, Wu, et al., 2013).